BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide on Neopuerarin A
(CAS: 1150314-34-3)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neopuerarin A

Cat. No.: B12424795

A Note to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive review of scientific literature and databases, it has been
determined that there is a significant lack of publicly available research data specifically for
Neopuerarin A (CAS: 1150314-34-3). The vast majority of existing research focuses on the
related isoflavone, Puerarin.

Due to the absence of specific experimental studies on Neopuerarin A, it is not possible to
provide a detailed technical guide that includes quantitative data, experimental protocols, and
validated signaling pathways directly attributed to this compound. Attempting to extrapolate
data from Puerarin to Neopuerarin A would be scientifically unfounded and could lead to
inaccurate conclusions.

This document will, therefore, summarize the available chemical information for Neopuerarin A
and provide a high-level overview of the known biological activities and mechanisms of the
closely related and extensively studied compound, Puerarin. This is intended to offer a potential
starting point for research on Neopuerarin A, with the critical caveat that these properties are
not directly demonstrated for Neopuerarin A itself.

Chemical and Physical Properties of Neopuerarin A

Limited information is available for the physical and chemical properties of Neopuerarin A. The
following data has been aggregated from supplier datasheets.
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Property Value Source
CAS Number 1150314-34-3 N/A
Molecular Formula C21H2009 [1][2]
Molecular Weight 416.38 g/mol [11[2]
Purity >98% (typically by HPLC) [1112]
Chemical Family Flavonoids [2]

Potential Biological Activities and Signaling
Pathways (Inferred from Puerarin)

It must be reiterated that the following information pertains to Puerarin and should be
considered as a theoretical framework for potential investigation of Neopuerarin A, not as
established fact for Neopuerarin A.

Puerarin has been extensively studied and is known to possess a wide range of
pharmacological activities. These effects are often attributed to its ability to modulate various
cellular signaling pathways.

Neuroprotective Effects

Puerarin has demonstrated neuroprotective properties in various studies. It is suggested to
protect neuronal cells and promote neuronal survival and neuritogenesis.

» Potential Signaling Pathways:

o ERK1/2 and PI3K/Akt Signaling Pathways: Puerarin has been shown to activate the
ERK1/2 and PI3K/Akt pathways, which are crucial for neuronal survival and differentiation.

[3]4]

o Keapl/Nrf2/ARE Signaling Pathway: This pathway is involved in the cellular response to
oxidative stress. Puerarin has been observed to influence this pathway, suggesting a role
in mitigating oxidative damage in neuronal cells.[5]
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Neopuerarin A
(Hypothetical)
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Caption: A generalized workflow for investigating signaling pathways in vitro.

Conclusion and Future Directions

While Neopuerarin A is commercially available, the lack of published research severely limits
our understanding of its biological activities and therapeutic potential. The information available
for the structurally similar compound, Puerarin, suggests that Neopuerarin A may possess
interesting pharmacological properties, particularly in the areas of neuroprotection,
cardioprotection, and metabolic regulation.

Future research should focus on:

« Invitro screening: To determine the cytotoxic and biological effects of Neopuerarin A on
various cell lines.

e Mechanism of action studies: To elucidate the specific signaling pathways modulated by
Neopuerarin A.
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 Invivo studies: To evaluate the efficacy and safety of Neopuerarin A in animal models of
disease.

Such studies are essential to build a comprehensive profile of Neopuerarin A and to determine
if it offers any advantages over the more extensively studied Puerarin. Until such data becomes
available, any discussion of the biological effects of Neopuerarin A remains speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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